3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C16H15ClO3/c1-3-20-11-7-8-14(15(17)9-11)12-5-4-6-13(10(12)2)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: ZXTWQYMCCXJPLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(=O)O)C)Cl
• Molecular Formula: C16H15ClO3
• DSSTOX Substance ID: DTXSID80691672
• Molecular Weight: 290.74 g/mol
• CAS RN: 1261893-47-3

Description

3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, commonly referred to as 3-CEMBA, is an organic compound with the molecular formula C11H11ClO3. It is a white crystalline powder that is used in various scientific research applications. This compound has been studied extensively due to its potential applications in the field of pharmaceuticals, as well as its interesting biochemical and physiological effects.

Scientific Research Applications

3-CEMBA has been studied extensively due to its potential applications in the field of pharmaceuticals. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This has made it a potential therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders. In addition, 3-CEMBA has been studied as a potential inhibitor of the enzyme lipoxygenase, which is involved in the production of pro-inflammatory molecules. This has made it a potential therapeutic agent for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 3-CEMBA is not fully understood. However, it is believed that the compound binds to the active sites of the enzymes acetylcholinesterase and lipoxygenase, thus inhibiting their activity. This in turn leads to an increase in the levels of acetylcholine and a decrease in the production of pro-inflammatory molecules, respectively.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CEMBA have been studied extensively. It has been found to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. In addition, it has been found to reduce the production of pro-inflammatory molecules, which can lead to a decrease in inflammation. Finally, it has been found to reduce the activity of the enzyme acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

The use of 3-CEMBA in laboratory experiments has several advantages. It is relatively easy to synthesize and is stable under a variety of conditions. In addition, it has a wide range of potential applications in the field of pharmaceuticals. However, there are also some limitations to its use. It is not water soluble, which can make it difficult to use in certain experiments. In addition, it has a relatively short shelf-life, which can limit its use in long-term experiments.

Future Directions

There are several potential future directions for the use of 3-CEMBA. It could be used to study the effects of acetylcholine on cognitive function and memory. In addition, it could be used to study the effects of pro-inflammatory molecules on inflammation. Finally, it could be used to study the effects of acetylcholinesterase inhibitors on the levels of acetylcholine in the brain.

Synthesis Methods

3-CEMBA can be synthesized through a two-step process. The first step involves the condensation of 2-chloro-4-ethoxybenzaldehyde and 2-methylbenzoyl chloride in a mixture of ethanol and hydrochloric acid to form 3-chloro-2-methylbenzoic acid. The second step involves the oxidation of the 3-chloro-2-methylbenzoic acid with sodium hypochlorite in the presence of sodium hydroxide to yield 3-CEMBA.